Cas no 3001-98-7 (2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-dimethyl-, 3,9-dioxide)

• Product Name: 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-dimethyl-, 3,9-dioxide
• CAS No: 3001-98-7
• MF: C₇H₁₄O₆P₂
• MW: 256.129984378815
• CID: 307066
• PubChem ID: 76350
• Update Time: 2025-04-19

2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-dimethyl-, 3,9-dioxide Chemical and Physical Properties

Names and Identifiers

• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-dimethyl-, 3,9-dioxide
• 3,9-dimethyl-2,4,8,10-tetraoxa-3λ⁵,9λ⁵-diphosphaspiro[5.5]undecane 3,9-dioxide
• PENTAERITHRITHOL-DI-METHYL PHOSPHATE
• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro(5.5)undecane, 3,9-dimethyl-, 3,9-dioxide
• 3,9-Dimethyl-2,4,8,10-tetraoxa-3,9-diphosphaspiro(5.5)undecane 3,9-dioxide
• Pentaerythritol spirobis(methylphosphonate)
• 3001-98-7
• UNII-CBL78XWC3V
• CBL78XWC3V
• 3,9-dimethyl-2,4,8,10-tetraoxa-3lambda5,9lambda5-diphosphaspiro[5.5]undecane 3,9-dioxide
• DTXSID0062767
• 2,4,8,10-tetraoxa-3,9-diphosphaspiro[5,5]undecane, 3,9,-dimethyl-3,9-dioxide
• EINECS 221-088-9
• NS00028825
• Ethyl-4-acetamido ethoxy benzoate
• SCHEMBL2123909
• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-dimethyl-, 3,9-dioxide

• Inchi： 1S/C7H14O6P2/c1-14(8)10-3-7(4-11-14)5-12-15(2,9)13-6-7/h3-6H2,1-2H3
• InChI Key： ACRCGKKNPOZIPG-UHFFFAOYSA-N
• SMILES： P1(C)(=O)OCC2(COP(C)(=O)OC2)CO1

Computed Properties

• Exact Mass: 256.02662
• Monoisotopic Mass: 256.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1A^2
• XLogP3: -1.6

Experimental Properties

• Density: 1.38
• Boiling Point: 379.9°Cat760mmHg
• Flash Point: 197.2°C
• Refractive Index: 1.462
• PSA: 71.06
• LogP: 1.71220